PTC-028
PTC-028
PTC-028 is an orally bioavailable compound that decreases BMI-1 levels by posttranslational modification. In vivo, orally administered PTC-028, as a single agent, exhibits significant antitumor activity comparable with the standard cisplatin/paclitaxel therapy in an orthotopic mouse model of ovarian cancer.
Brand Name:
Vulcanchem
CAS No.:
1782970-28-8
VCID:
VC0540574
InChI:
InChI=1S/C19H12F5N5/c1-10-26-15-6-13(20)14(21)7-16(15)29(10)18-9-25-8-17(28-18)27-12-4-2-11(3-5-12)19(22,23)24/h2-9H,1H3,(H,27,28)
SMILES:
CC1=NC2=CC(=C(C=C2N1C3=NC(=CN=C3)NC4=CC=C(C=C4)C(F)(F)F)F)F
Molecular Formula:
C19H12F5N5
Molecular Weight:
405.332
PTC-028
CAS No.: 1782970-28-8
Inhibitors
VCID: VC0540574
Molecular Formula: C19H12F5N5
Molecular Weight: 405.332
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1782970-28-8 |
|---|---|
| Product Name | PTC-028 |
| Molecular Formula | C19H12F5N5 |
| Molecular Weight | 405.332 |
| IUPAC Name | 6-(5,6-difluoro-2-methylbenzimidazol-1-yl)-N-[4-(trifluoromethyl)phenyl]pyrazin-2-amine |
| Standard InChI | InChI=1S/C19H12F5N5/c1-10-26-15-6-13(20)14(21)7-16(15)29(10)18-9-25-8-17(28-18)27-12-4-2-11(3-5-12)19(22,23)24/h2-9H,1H3,(H,27,28) |
| Standard InChIKey | JEZGPBWIZWPDHP-UHFFFAOYSA-N |
| SMILES | CC1=NC2=CC(=C(C=C2N1C3=NC(=CN=C3)NC4=CC=C(C=C4)C(F)(F)F)F)F |
| Appearance | Solid powder |
| Description | PTC-028 is an orally bioavailable compound that decreases BMI-1 levels by posttranslational modification. In vivo, orally administered PTC-028, as a single agent, exhibits significant antitumor activity comparable with the standard cisplatin/paclitaxel therapy in an orthotopic mouse model of ovarian cancer. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | PTC-028; PTC028; PTC 028 |
| Reference | Dey A, et al. Mol Cancer Ther. 2018, 17(1):39-49. |
| PubChem Compound | 73427235 |
| Last Modified | Nov 11 2021 |
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